1-(4-Fluorophenoxy)-2-nitrobenzene
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the reaction between 4-fluorophenol and ethyl chloroacetate in acetone as the solvent. Refluxing these starting materials leads to the formation of 1-(4-Fluorophenoxy)-2-nitrobenzene .
Molecular Structure Analysis
The molecular structure consists of a benzene ring with a fluorine atom attached at the para position (4-position) and a phenoxy group (C₆H₅O) attached at the ortho position (2-position). The bromine atom is present on the benzene ring .
Scientific Research Applications
Photophysics and Photochemistry of Nitroaromatic Compounds
- Nitroaromatic compounds like nitrobenzene have complex photophysics and photochemistry. Studies using CASPT2//CASSCF computations have characterized the main decay paths of these systems post-UV absorption. This research is crucial in understanding the photophysical properties of compounds similar to 1-(4-Fluorophenoxy)-2-nitrobenzene (Giussani & Worth, 2017).
Electrochemical Reduction Studies
- The electrochemical reduction of nitrobenzene derivatives has been explored, providing insights into the reduction mechanisms of similar compounds. Such studies are significant for understanding the electrochemical behaviors of this compound and related molecules (Silvester et al., 2006).
Detection and Degradation Processes
- Detection methods for nitrobenzene and similar aromatics have been developed, which can aid in the identification and quantification of this compound in environmental samples (Verma & Gupta, 1987). Furthermore, studies on the degradation of nitrobenzene by Fenton's reagent reveal the involvement of hydroxylation steps, which could be relevant to understanding the degradation pathways of this compound (Carlos et al., 2008).
Substitution and Reaction Kinetics
- Research on the substitution kinetics of nitrobenzenes and their reaction with phenols in the presence of potassium carbonate provides insights into the reactivity of this compound (Khalfina & Vlasov, 2005).
Organometallic Chemistry Applications
- Studies on bidentate benzimidazolylidene-Group 10 metal complexes, which include reactions starting from 1-fluoro-2-nitrobenzene, highlight potential applications of this compound in the field of organometallic chemistry (Boydston et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
1-(4-fluorophenoxy)-2-nitrobenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8FNO3/c13-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)14(15)16/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUGUAHSQDRBNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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